![molecular formula C12H15N3O3 B8445217 N-{4-[(cyclopropylmethyl)amino]-3-nitrophenyl}acetamide](/img/structure/B8445217.png)
N-{4-[(cyclopropylmethyl)amino]-3-nitrophenyl}acetamide
Cat. No. B8445217
M. Wt: 249.27 g/mol
InChI Key: QXQAJIADNTUBDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07030139B2
Procedure details
Following general procedure 2B: To a solution of N-(4-fluoro-3-nitrophenyl)acetamide (15.4 g, 77.7 mmol) in 80% aqueous ethanol (150 mL) was added cyclopropanemethylamine (10 mL) at room temperature. The reaction mixture was heated to reflux overnight. After cooling to room temperature, H2O (300 mL) was added and the desired product precipitated out as an orange solid (18 g, 92%).
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13].[CH:15]1([CH2:18][NH2:19])[CH2:17][CH2:16]1.O>C(O)C>[CH:15]1([CH2:18][NH:19][C:2]2[CH:7]=[CH:6][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:4][C:3]=2[N+:12]([O-:14])=[O:13])[CH2:17][CH2:16]1
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Inputs
Step One
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Name
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Quantity
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15.4 g
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Type
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reactant
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Smiles
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FC1=C(C=C(C=C1)NC(C)=O)[N+](=O)[O-]
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C1(CC1)CN
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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300 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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the desired product precipitated out as an orange solid (18 g, 92%)
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Outcomes
Product
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Name
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Type
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Smiles
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C1(CC1)CNC1=C(C=C(C=C1)NC(C)=O)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
